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Compound of Interest

Compound Name: Methyl trifluoromethanesulfonate

Cat. No.: B156547

Application Notes and Protocols for Methyl
Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl trifluoromethanesulfonate (MeOTf), also known as methyl triflate, is a potent
methylating agent widely employed in organic synthesis, pharmaceutical research, and
materials science.[1] Its high reactivity, which makes it a valuable reagent, also necessitates
stringent safety protocols to mitigate the significant risks it poses.[1] This document provides
detailed procedures for the safe handling, storage, and disposal of methyl
trifluoromethanesulfonate to ensure the safety of laboratory personnel.

Hazard Identification and Chemical Properties

Methyl trifluoromethanesulfonate is a colorless to yellow liquid that is highly reactive, toxic,
corrosive, and flammable.[1][2] It is crucial to understand its properties to handle it safely.

Primary Hazards:

» Acute Toxicity: Fatal if inhaled and toxic if swallowed or in contact with skin.[1]
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o Corrosivity: Causes severe skin burns and eye damage.[1][3][4][5] Vapors can cause severe

irritation to the respiratory tract.[3][6]

o Flammability: It is a flammable liquid and vapor, with a flash point of 38°C (100.4°F).[3]

Vapors can form explosive mixtures with air.[3]

o Reactivity: Reacts violently with water, hydrolyzing to form triflic acid (a strong acid) and

methanol.[2][7] It is also incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[4] Contact with metals may evolve flammable hydrogen

gas.[6]

Quantitative Data Summary
Property Value Reference
CAS Number 333-27-7 [1]
Molecular Formula C2H3F303S [7]
Molecular Weight 164.10 g/mol
Appearance Colorless to yellow liquid [1][2][8]
Boiling Point 94-99 °C
Density 1.45 g/mL at 25 °C
Flash Point 38 °C (100.4 °F) - closed cup [3]
Storage Temperature 2-8 °C [5]

Occupational Exposure Limits No OSHA Vacated PELs are
(OELs) listed for this chemical.

[3]

Safe Handling Protocols

Personal Protective Equipment (PPE)

Due to its high toxicity and corrosivity, appropriate PPE is mandatory when handling methyl

trifluoromethanesulfonate.[1]
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Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[1]
breakthrough time of more than 240 minutes is recommended for prolonged contact.[9]

Eye and Face Protection: Chemical safety goggles and a full-face shield are required.[1][3]

Skin and Body Protection: A flame-retardant lab coat, protective clothing covering all
exposed skin, and closed-toe shoes are essential.[1][5] An apron made of a suitable material
like PVC should also be worn.[9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to
minimize inhalation risk.[1][10] If there is a risk of overexposure, an approved respirator must
be used.[9]

General Handling Procedures

o Ventilation: Always handle methyl trifluoromethanesulfonate in a well-ventilated chemical
fume hood.[1][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[10] Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Grounding: Ground and bond containers when transferring material to prevent static
electricity buildup.[3][6]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, acids, bases, and
reducing agents.[4]

Empty Containers: Empty containers retain product residue (liquid and/or vapor) and can be
dangerous.[3] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty
containers to heat, sparks, or open flames.[3]

Storage Procedures

Proper storage is critical to maintain the stability of methyl trifluoromethanesulfonate and
prevent hazardous situations.

e Location: Store in a cool, dry, well-ventilated area designated as a flammables storage area.
[3][6] The recommended storage temperature is 2-8°C.[5]
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o Container: Keep the container tightly closed and stored under an inert gas like argon as it is
air and moisture sensitive.[5]

e Segregation: Store away from incompatible materials such as oxidizing agents, acids, bases,
and water.[4][9]

» Container Integrity: Protect containers from physical damage and check regularly for leaks.

[°]

Emergency Procedures
First Aid Measures

Immediate action is vital in case of exposure.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3] Seek immediate medical attention.[3]

 Inhalation: Move the victim to fresh air immediately.[3] If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.[3] Seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[3] Never give anything by mouth to an unconscious person.[3] Seek immediate
medical attention.[3]

Spill and Leak Procedures

o Small Spills:
o Remove all sources of ignition.[11]
o Isolate the spill area for at least 50 meters (150 feet) in all directions.[11]

o Wearing appropriate PPE, absorb the spill with an inert, dry material such as vermiculite,
sand, or earth.[3][6]
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o Collect the absorbed material using non-sparking tools and place it in a suitable, tightly
sealed container for disposal.[3]

o Wash the spill area with ethanol followed by soap and water.[11]
o Large Spills:
o Evacuate the area immediately and move upwind.[9]
o Alert emergency responders and inform them of the location and nature of the hazard.[9]
o Only trained personnel with appropriate PPE should attempt to clean up the spill.

Waste Disposal Protocol

Waste methyl trifluoromethanesulfonate is considered hazardous waste and must be
disposed of according to local, state, and federal regulations.[9] A common procedure for the
neutralization of small quantities of waste MeOTf is as follows:

e Preparation: In a chemical fume hood, equip a three-necked round-bottom flask with a
magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet.[10]

« Dilution: Add a dry, inert solvent such as toluene or hexane to the flask to create a dilute
solution (less than 10% by weight).[10]

» Slow Addition: Carefully and slowly add the waste methyl trifluoromethanesulfonate to the
stirring inert solvent via the dropping funnel.[10]

e Quenching: Cool the flask in an ice bath (0-5 °C).[10] Slowly add isopropanol dropwise to the
stirred solution.[10]

o Neutralization: After the reaction has subsided, slowly add a weak base, such as a saturated
solution of sodium bicarbonate, until the solution is neutral (pH 6-8).[10]

» Final Disposal: The neutralized solution can then be disposed of as non-halogenated organic
waste, in accordance with institutional guidelines.

Visual Workflow Diagrams
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Post-Handling
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Caption: Workflow for the safe handling of methyl trifluoromethanesulfonate.
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Evacuate Area & Alert Others

Don Full PPE
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Caption: Emergency response protocol for a methyl trifluoromethanesulfonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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